(S)-2-Amino-2-(thiophen-3-yl)acetic acid
Overview
Description
(S)-3-Thienylglycine is a thienyl-containing amino acid. It has been used as an affinity ligand to adsorb IgM and IgG antibodies from isolated human plasma.
Scientific Research Applications
Synthesis of 2-((4-(R-amino)-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazol-3-yl)thio)acetic acids salts : This study focuses on the synthesis and structural confirmation of novel salts of 2-((4-(R-amino)-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazol-3-yl)thio)acetic acids. These compounds were synthesized using a combination of organic, inorganic bases, and salts in alcoholic or aqueous media, and their structures were confirmed using modern physical-chemical methods. This research contributes to the development of new native drugs that could potentially compete with foreign ones (Safonov, Panasenko, & Knysh, 2017).
Investigation of esters of 2-((4-R-5-(thiophene-2-yl)-4H-1,2,4-triazoles-3-iltio)acetic acids : This study synthesized esters of 2-((4-R-5-(thiophene-2-yl)-4H-1,2,4-triazol-3-yl)thio)acetic acids and explored their physical and chemical properties, acute toxicity, and their damaging effects on experimental animals. The findings suggest these compounds have analgesic, neuroleptic, diuretic, anti-inflammatory, and antimicrobial activities (Salionov, 2015).
DNA hybridization electrochemical sensor using conducting polymer : This research reports on the use of poly(thiophen-3-yl-acetic acid 1,3-dioxo-1,3-dihydro-isoindol-2-yl ester) for application in electrochemical hybridization sensors. The study provides a synthetic route for the compound used as a monomer in the conducting polymer sensor and demonstrates its potential in monitoring biological recognition through electrochemical signals (Cha et al., 2003).
Improved Synthesis of Clopidogrel Sulfate : The study describes an improved synthesis process for Clopidogrel sulfate, a medication used to prevent blood clots. The process involves using (S)-2-amino-2-(2-chlorophenyl)acetate and 2-(thiophen-2-yl)ethyl 4-methyl benzene sulfonate, highlighting the importance of thiophene derivatives in pharmaceutical synthesis (Hu Jia-peng, 2012).
Electrochromic properties of acetic acid modified polyterthiophene : This research investigates the solvent effects on the synthesis, characterization, and electrochromic properties of acetic acid modified polyterthiophene, demonstrating the potential applications of thiophene derivatives in electrochromic materials (Zhang et al., 2016).
Future Directions
Thiophene and its derivatives have attracted attention due to their varied biological and clinical applications . They are used in industrial chemistry and material science as corrosion inhibitors and have a prominent role in the advancement of organic semiconductors . Future research may focus on exploring these applications further.
Properties
IUPAC Name |
(2S)-2-amino-2-thiophen-3-ylacetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO2S/c7-5(6(8)9)4-1-2-10-3-4/h1-3,5H,7H2,(H,8,9)/t5-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVGBBSAQOQTNGF-YFKPBYRVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1C(C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CSC=C1[C@@H](C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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